prim-O-Glucosylangelicain

• Molecular Formula: C21H26O11
• Molecular Weight: 454.4 g/mol
• InChI: InChI=1S/C21H26O11/c1-21(2,28)14-4-9-11(31-14)5-12-15(16(9)24)10(23)3-8(30-12)7-29-20-19(27)18(26)17(25)13(6-22)32-20/h3,5,13-14,17-20,22,24-28H,4,6-7H2,1-2H3/t13-,14?,17-,18+,19-,20-/m1/s1
• InChIKey: YMKQLZWZRFMJBN-OKLJWTAFSA-N

prim-O-Glucosylangelicain – Product Specification and Chemical Identity Guide for Procurement

prim-O-Glucosylangelicain (CAS 85889-15-2) is a naturally occurring glucosylated coumarin derivative, primarily isolated from the rhizoma of Cimicifuga species (e.g., Cimicifuga foetida L.) . It features a furocoumarin core with a glucose moiety attached via a glycosidic bond, resulting in a molecular formula of C21H26O11 and a molecular weight of approximately 454.4 g/mol . This compound is frequently utilized in phytochemical research to investigate plant secondary metabolite pathways and stress response signaling .

May support aqueous-based enzyme assays and cellular uptake studies due to reported high hydrophilicity

Suitable for phytochemical authentication and chemotaxonomic studies of Cimicifuga species as a glycosylated coumarin marker

Provides a xanthine oxidase inhibitor research probe for hyperuricemia model enzyme studies

Why Generic Substitution of prim-O-Glucosylangelicain with Other Cimicifuga-Derived Compounds Is Not Advisable

The Cimicifuga genus produces a diverse array of bioactive compounds, including various coumarins, flavonoids, and triterpenoid saponins. While some may share a common aglycone core, their glycosylation patterns, specific functional groups, and resulting physicochemical properties can differ significantly. For example, the presence of a glucose moiety in prim-O-Glucosylangelicain (LogP -0.86) contrasts sharply with the non-glycosylated aglycone cimifugin (LogP 1.21) , leading to substantial differences in hydrophilicity and potential interactions in biological systems. Such variations preclude simple interchangeability and necessitate compound-specific procurement for reproducible research outcomes.

Non-glycosylated analogs like cimifugin exhibit a reported large difference in lipophilicity, which may alter solubility and assay partitioning behavior.

Glucosylated derivatives with distinct aglycones (e.g., prim-O-glucosylcimifugin) target different pathways (JAK2/STAT3 vs XOD), limiting direct interchangeability for pathway-specific studies.

Quantitative Differentiation Evidence for prim-O-Glucosylangelicain Versus Its Closest Analogs

Hydrophilicity Comparison: prim-O-Glucosylangelicain vs. Non-Glycosylated Cimifugin

prim-O-Glucosylangelicain exhibits a LogP value of -0.86, indicating high hydrophilicity . In contrast, the non-glycosylated analog cimifugin has a LogP value of 1.21, which is significantly more hydrophobic . This difference in lipophilicity is a direct consequence of the glucose moiety present in prim-O-Glucosylangelicain.

Lipophilicity (LogP)

Cross-study comparable

Target -0.86 vs Cimifugin 1.21
2.07 units more hydrophilic

Hydrophilicity context supports aqueous assay research

Calculated XLogP3 values; experimental validation recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	-0.86
Comparator Or Baseline	Cimifugin: 1.21
Quantified Difference	2.07 LogP units (more hydrophilic)
Conditions	Calculated/predicted LogP values (XLogP3)

Why This Matters

Significantly higher hydrophilicity can affect solubility, tissue distribution, and clearance, making prim-O-Glucosylangelicain a more suitable probe for aqueous-based assays or studies targeting hydrophilic compartments.

Structural Differentiation: Glucosylation Pattern vs. Prim-O-Glucosylcimifugin

prim-O-Glucosylangelicain is a glucosylated derivative of angelicin, featuring a furocoumarin core . Another related compound, Prim-O-glucosylcimifugin, is a glucosylated derivative of cimifugin, which has a different aglycone structure . This distinct core structure dictates their respective biological activities; for instance, Prim-O-glucosylcimifugin is known for its anti-inflammatory effects via JAK2/STAT3 signaling , while prim-O-Glucosylangelicain is identified as a xanthine oxidase (XOD) inhibitor [1].

Chemical Scaffold & Bioactivity

Class-level inference

Furocoumarin core (angelicin deriv.) vs Chromone core (cimifugin deriv.)
Distinct aglycones lead to divergent bioactivity profiles

Correct glucoside selection ensures pathway-specific research context

Reported anti-inflammatory (JAK2/STAT3) vs XOD inhibition activities

Evidence Dimension	Chemical Scaffold
Target Compound Data	Furocoumarin core (angelicin derivative)
Comparator Or Baseline	Prim-O-glucosylcimifugin: Chromone core (cimifugin derivative)
Quantified Difference	Distinct aglycone core structures leading to different bioactivity profiles
Conditions	Structural analysis based on compound name and reported bioactivity

Why This Matters

Procurement of the correct glucoside is essential for targeted research; substituting one for the other will lead to investigation of a different molecular scaffold with a divergent biological target profile.

• [1] Rapid discovery of xanthine oxidase inhibitors from Cimicifugae Rhizoma with bioactivity evaluation, Journal of Molecular Structure, 2025. View Source

Identification as a Xanthine Oxidase Inhibitor in Cimicifugae Rhizoma

In a 2025 study, prim-O-glucosylangelicain was successfully isolated and identified as one of nine xanthine oxidase (XOD) inhibitors from Cimicifugae Rhizoma using an affinity ultrafiltration-liquid chromatography-mass spectrometry (AUF-LC-MS) approach [1]. This study provides a specific biological context for the compound's activity, distinguishing it from other isolates in the same plant material that may target different pathways.

XOD Inhibitor Identification

Supporting evidence

Identified by AUF-LC-MS screening from Cimicifugae Rhizoma

Supports hyperuricemia model enzyme-inhibition research

Qualitative identification; quantitative IC50 not determined

Evidence Dimension	XOD Inhibitory Activity
Target Compound Data	Identified as an XOD inhibitor
Comparator Or Baseline	Other compounds from Cimicifugae Rhizoma (e.g., cimicifugoside, kaempferol)
Quantified Difference	N/A (qualitative identification)
Conditions	AUF-LC-MS screening and bioactivity-guided separation

Why This Matters

This validates the compound's potential utility in research related to hyperuricemia and gout, providing a defined mechanistic avenue for investigation that is not applicable to all compounds in the Cimicifuga family.

• [1] Rapid discovery of xanthine oxidase inhibitors from Cimicifugae Rhizoma with bioactivity evaluation, Journal of Molecular Structure, 2025. View Source

Optimal Research Application Scenarios for prim-O-Glucosylangelicain Based on Evidence

Investigations into Hydrophilic Compound Behavior and Aqueous-Based Assays

Given its high hydrophilicity (LogP -0.86) , prim-O-Glucosylangelicain is an ideal candidate for research requiring aqueous solubility, such as in vitro enzyme assays in physiological buffers or studies on cellular uptake and transport in hydrophilic environments. This contrasts with more hydrophobic analogs like cimifugin (LogP 1.21) , which may require organic co-solvents and exhibit different partitioning behavior.

Phytochemical and Chemotaxonomic Studies of Cimicifuga Species

As a key secondary metabolite isolated from Cimicifuga foetida L. , prim-O-Glucosylangelicain serves as a valuable chemical marker for the authentication, quality control, and chemotaxonomic classification of Cimicifuga species. Its presence and concentration can be used to differentiate between closely related plant materials and validate extraction and purification protocols .

Research on Xanthine Oxidase Inhibition and Anti-Gout Mechanisms

The identification of prim-O-Glucosylangelicain as a xanthine oxidase (XOD) inhibitor positions it as a specific tool for research into the mechanisms of hyperuricemia and gout. Studies employing this compound can explore XOD inhibition kinetics, binding interactions, and downstream effects on uric acid production, providing a focused alternative to broader-spectrum anti-inflammatory compounds from the same botanical source.

Application

Selection Property

Validation Focus

Aqueous-based enzyme assays & cellular uptake studies

High hydrophilicity profile

Solubility & partition in physiological buffers

Phytochemical authentication & chemotaxonomic classification

Cimicifuga-specific glycoside marker

HPLC/MS identity confirmation

Xanthine oxidase inhibition research

Reported XOD inhibitor context

XOD activity & uric acid production model

• [1] Rapid discovery of xanthine oxidase inhibitors from Cimicifugae Rhizoma with bioactivity evaluation, Journal of Molecular Structure, 2025. View Source